Cas no 922129-96-2 (3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 922129-96-2
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5981609
• PubChem ID: 44015678
• Update Time: 2025-07-01

3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• Benzamide, 3,5-dimethyl-N-(2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)-
• AKOS024635510
• F2276-0363
• 3,5-dimethyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
• 922129-96-2

• Inchi： 1S/C18H18N2O3/c1-11-7-12(2)9-13(8-11)17(21)20-14-3-4-16-15(10-14)18(22)19-5-6-23-16/h3-4,7-10H,5-6H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： HGSMWRRZGFJJPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCNC(=O)C2=C1)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 509.5±50.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

3,5-Dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide: A Comprehensive Overview

CAS No. 922129-96-2, commonly referred to as 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide is characterized by a benzamide moiety attached to a tetrahydrobenzoxazepine ring system. The presence of the 5-oxo group within the tetrahydrobenzoxazepine ring introduces a level of structural complexity that contributes to its diverse pharmacological properties. This compound has been studied for its potential as a kinase inhibitor, which is a critical target in the development of anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide with various protein targets. These studies have revealed promising interactions with several kinases implicated in cancer progression. For instance, molecular docking simulations have demonstrated that this compound exhibits strong binding to Aurora kinases and other key enzymes involved in cell proliferation and survival.

In addition to its pharmacological applications, 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide has been explored for its role in enzyme inhibition and its potential as a lead compound in drug discovery programs. Researchers have employed various synthetic strategies to optimize the compound's bioavailability and efficacy. These efforts have led to the development of analogs with enhanced pharmacokinetic profiles and improved therapeutic indices.

The synthesis of 3,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the tetrahydrobenzoxazepine ring system through cyclization reactions and the subsequent functionalization of the benzamide moiety. These synthetic methods have been refined over time to improve yield and purity.

From an application standpoint, 3,5-dimethyl-N-(5-oxo... has shown promise in preclinical models of cancer. Studies conducted on human cancer cell lines have demonstrated its ability to induce apoptosis and inhibit tumor growth in vitro. Furthermore, animal studies have indicated that this compound exhibits favorable pharmacokinetics and minimal toxicity at therapeutic doses.

In conclusion, CAS No. 922129... represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for researchers exploring novel therapeutic agents. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, 3... is poised to play a pivotal role in the development of innovative treatments for various diseases.